4-Bromo-2-(2-fluorophenyl)pyridazin-3(2H)-one

• IUPAC Name: 4-bromo-2-(2-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C10H6BrFN2O/c11-7-5-6-13-14(10(7)15)9-4-2-1-3-8(9)12/h1-6H
• InChI Key: SDNSUFFBTHJVGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=O)C(=CC=N2)Br)F
• Molecular Formula: C10H6BrFN2O
• Molecular Weight: 269.07 g/mol

Description

4-Bromo-2-(2-fluorophenyl)pyridazin-3(2H)-one is a small molecule that has been studied for its potential applications in a range of scientific research fields. It is a brominated pyridazinone derivative that is an important intermediate in the synthesis of several biologically active compounds. In

Scientific Research Applications

Synthesis of Biologically Active Compounds

One prominent application of 4-Bromo-2-(2-fluorophenyl)pyridazin-3(2H)-one is in the synthesis of biologically active compounds. It serves as an important intermediate in the production of various heterocyclic compounds that exhibit a range of biological activities. For instance, it has been utilized in the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, a compound with potential biological significance. This synthesis involves multiple steps, including nitration, chlorination, N-alkylation, reduction, and condensation, highlighting its versatility as a precursor in complex organic syntheses (Wang et al., 2016).

Anticancer, Antiangiogenic, and Antioxidant Activities

Another significant application of related pyridazinone derivatives is in the development of compounds with anticancer, antiangiogenic, and antioxidant properties. A series of pyridazinone derivatives have been synthesized and evaluated for their inhibitory effects on various cancer cell lines, demonstrating potential as lead compounds in cancer therapy. Some derivatives have shown potent antiangiogenic activity against key cytokines involved in tumor progression, as well as significant antioxidant activities, highlighting the therapeutic potential of pyridazinone scaffolds in oncology and other related areas (Kamble et al., 2015).

Antibacterial Activities

Research has also been conducted on the use of 4-Bromo-2-(2-fluorophenyl)pyridazin-3(2H)-one derivatives for antibacterial applications. Novel heterocyclic compounds synthesized from this chemical have been studied for their expected antibacterial activities, providing a foundation for the development of new antibacterial agents (El-hashash et al., 2015).

Crystal Structure Analysis

The compound has also been the subject of crystal structure and theoretical studies to understand its molecular configuration and potential interactions. Analysis of its crystal structure can provide insights into its chemical behavior and potential interactions in biological systems, contributing to the rational design of new compounds with desired properties (Daoui et al., 2019).